Dicarboxdiimides, also known as dicyandiamide derivatives, are a class of organic compounds characterized by their unique chemical structure featuring two carboxylic acid groups (-COOH) and two amidine groups (HN=C(NH2)-). These compounds exhibit versatile reactivity and have found applications in various fields. In the field of polymer chemistry, dicarboxdiimides act as cross-linking agents for producing thermosetting resins with improved mechanical strength and thermal stability. Additionally, they are used in the synthesis of polyamides and other polymers due to their ability to form stable amide bonds under certain conditions. Furthermore, these compounds play a significant role in pharmaceuticals, serving as intermediates or precursors for drug synthesis, owing to their chemical reactivity and functional diversity. The unique properties of dicarboxdiimides make them valuable tools in organic synthesis and material science research.